Cas no 1326811-82-8 (Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate)
1326811-82-8 structure
Product Name:Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate
CAS No:1326811-82-8
MF:C12H11BrN2O2
MW:295.131942033768
MDL:MFCD18433852
CID:1040638
PubChem ID:53487046
Update Time:2025-04-20
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate
- 5-(3-bromophenyl)-1H-Pyrazole-3-carboxylic acid ethyl ester
- Ethyl5-(3-bromophenyl)-1H-pyrazole-3-carboxylate
- DB-062927
- AKOS016006296
- 1326811-82-8
- MFCD18433852
- 1H-Pyrazole-3-carboxylic acid, 5-(3-bromophenyl)-, ethyl ester
- Ethyl 3-(3-bromophenyl)-1H-pyrazole-5-carboxylate
- DTXSID30705218
-
- MDL： MFCD18433852
- Inchi： 1S/C12H11BrN2O2/c1-2-17-12(16)11-7-10(14-15-11)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3,(H,14,15)
- InChI Key： KUJTYJNKBBDFIY-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1C=C(C(=O)OCC)NN=1
Computed Properties
- Exact Mass: 294
- Monoisotopic Mass: 294
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 3.1
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187777-1g |
ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate |
1326811-82-8 | 95+% | 1g |
$1203 | 2021-08-05 | |
| Fluorochem | 230123-1g |
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate |
1326811-82-8 | 95% | 1g |
￡340.00 | 2022-02-28 | |
| Fluorochem | 230123-2g |
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate |
1326811-82-8 | 95% | 2g |
￡553.00 | 2022-02-28 | |
| Fluorochem | 230123-5g |
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate |
1326811-82-8 | 95% | 5g |
￡836.00 | 2022-02-28 | |
| Fluorochem | 230123-10g |
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate |
1326811-82-8 | 95% | 10g |
￡1261.00 | 2022-02-28 | |
| abcr | AB422996-1 g |
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate |
1326811-82-8 | 1g |
€623.20 | 2023-06-16 | ||
| abcr | AB422996-5 g |
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate |
1326811-82-8 | 5g |
€1248.00 | 2023-06-16 | ||
| Chemenu | CM187777-1g |
ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate |
1326811-82-8 | 95%+ | 1g |
$793 | 2023-02-02 | |
| Alichem | A049004639-1g |
Ethyl 3-(3-bromophenyl)-1H-pyrazole-5-carboxylate |
1326811-82-8 | 95% | 1g |
579.15 USD | 2021-06-01 | |
| abcr | AB422996-1g |
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate; . |
1326811-82-8 | 1g |
€623.20 | 2025-02-13 |
Ethyl 5-(3-bromophenyl)-1H-pyrazole-3-carboxylate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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